5-(3,4-Difluoro-phenyl)-oxazolidin-2-one
Cat. No. B8704697
M. Wt: 199.15 g/mol
InChI Key: BUDXEJHGYYDYPI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06620815B1
Procedure details
To a well stirred suspension of 95% NaH (0.55 g, 11.8 mmol) in THF (20 mL) at room temperature was added a solution of [2-(3,4-difluorophenyl)-2-hydroxy-ethyl]-carbamic acid-tert-butyl ester (3.2 g, 23.0 mmol) in THF via a dropping funnel at room temperature. The resulting suspension was stirred for 3 h and then quenched carefully with 10 mL of water. The biphasic mixture was extracted with 100 mL of Et2O, washed with brine, filtered and the solvent was removed in vacuo. The gummy residue thus obtained was purified by column chromatography over silica gel (Rf=0.15, 3:2 hexane-EtOAc) to obtain 5-(3,4-difluoro-phenyl)-oxazolidin-2-one as a white solid (1.1 g, 47%).
Quantity
3.2 g
Type
reactant
Reaction Step Two
Yield
47%
Identifiers
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REACTION_CXSMILES
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[H-].[Na+].C([O:7][C:8](=[O:21])[NH:9][CH2:10][CH:11]([C:13]1[CH:18]=[CH:17][C:16]([F:19])=[C:15]([F:20])[CH:14]=1)O)(C)(C)C>C1COCC1>[F:20][C:15]1[CH:14]=[C:13]([CH:11]2[O:21][C:8](=[O:7])[NH:9][CH2:10]2)[CH:18]=[CH:17][C:16]=1[F:19] |f:0.1|
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Inputs
Step One
Step Two
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Name
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Quantity
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3.2 g
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Type
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reactant
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Smiles
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C(C)(C)(C)OC(NCC(O)C1=CC(=C(C=C1)F)F)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Stirring
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Type
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CUSTOM
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Details
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To a well stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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The resulting suspension was stirred for 3 h
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Duration
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3 h
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CUSTOM
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Type
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CUSTOM
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Details
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quenched carefully with 10 mL of water
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EXTRACTION
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Type
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EXTRACTION
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Details
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The biphasic mixture was extracted with 100 mL of Et2O
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WASH
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Type
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WASH
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Details
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washed with brine
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent was removed in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
|
The gummy residue thus obtained
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CUSTOM
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Type
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CUSTOM
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|
Details
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was purified by column chromatography over silica gel (Rf=0.15, 3:2 hexane-EtOAc)
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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FC=1C=C(C=CC1F)C1CNC(O1)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.1 g | |
| YIELD: PERCENTYIELD | 47% | |
| YIELD: CALCULATEDPERCENTYIELD | 24% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
